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Compound of Interest

Compound Name:
Diethyl 2-(2-nitro-1-

phenylethyl)malonate

CAS No.: 22975-21-9

Cat. No.: B1362527

Get Quote

Executive Summary
Diethyl 2-(2-nitro-1-phenylethyl)malonate is the Michael adduct formed by the condensation

of diethyl malonate and

-nitrostyrene.[1] Its solubility profile is the governing factor in its isolation efficiency and
downstream conversion to Baclofen.

While often isolated as a viscous yellow oil, high-purity samples can crystallize as a low-melting

solid (approx. 64°C). This duality necessitates a solubility strategy that accommodates both

liquid-liquid extraction (for the oil phase) and crystallization thermodynamics (for the solid

phase).
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Property Value Notes

IUPAC Name
Diethyl 2-(2-nitro-1-

phenylethyl)propanedioate

CAS Number 22975-21-9

Molecular Formula

Molecular Weight 309.32 g/mol

Physical State Viscous Oil / Low-melting Solid

Often oils due to trace

impurities; pure polymorph

melts ~64°C.

LogP (Predicted) ~2.5
Lipophilic; partitions strongly

into organic phases.[2][3]

H-Bond Donors 0
Aprotic acceptor; limited water

solubility.

Solubility Profile & Solvent Selection
The solubility behavior of this intermediate is dictated by its lipophilic diester moiety and the

polar nitro group. The following data categorizes solvents based on their utility in process

chemistry (Extraction vs. Crystallization).

Qualitative Solubility Data
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Solvent Class Specific Solvents Solubility Status Process Utility

Chlorinated
Dichloromethane

(DCM), Chloroform
Very High

Primary extraction

solvents. Excellent for

solubilizing the oily

crude.

Esters
Ethyl Acetate (EtOAc),

Isopropyl Acetate
High

Greener alternative to

DCM for extraction.

Aromatic Toluene, Xylene High

Used for high-

temperature

synthesis; product

remains soluble upon

cooling.

Alcohols
Methanol (MeOH),

Ethanol (EtOH)

Moderate / Temp.

Dependent

Critical for

Crystallization. High

solubility at reflux;

moderate-to-low at

.

Ethers
THF, Diethyl Ether,

MTBE
High

Good solubility; MTBE

is useful for

precipitation when

mixed with alkanes.

Alkanes
n-Hexane, n-Heptane,

Cyclohexane
Low / Insoluble

Anti-solvent. Used to

force precipitation or

oiling-out of the

product.

Aqueous Water, Brine Insoluble

Immiscible. Product

partitions >99% into

the organic layer.

Thermodynamic Implications for Process Design
Extraction Efficiency: Due to a LogP of ~2.5, the partition coefficient (
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) heavily favors the organic phase. A single extraction with Dichloromethane or Ethyl Acetate
typically recovers >95% of the product from an aqueous quench.

Crystallization Window: The compound exhibits a steep solubility curve in Methanol. Process

chemists often dissolve the crude oil in warm Methanol and cool slowly to

to induce crystallization. If the oil persists, seeding with a pure crystal is required to
overcome the kinetic barrier to nucleation.

Process Workflow: Synthesis to Isolation
The following diagram illustrates the standard workflow for synthesizing and isolating the

intermediate, highlighting where solubility parameters dictate the operation.
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Figure 1: Isolation workflow emphasizing solubility-driven unit operations.
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Experimental Protocol: Determination of Solubility
Metastable Zone
Since specific Apelblat coefficients are not available in public literature for this specific

intermediate, the following protocol is the industry standard for generating the Metastable Zone

Width (MSZW), which is crucial for scalable crystallization.

Objective
Determine the saturation (

) and nucleation (

) temperatures in Methanol to optimize yield.

Materials
Solute: Diethyl 2-(2-nitro-1-phenylethyl)malonate (Crude or Semi-pure).

Solvent: HPLC Grade Methanol.

Equipment: Jacketed glass reactor with overhead stirrer and turbidity probe (or visual

inspection).

Methodology
Preparation: Prepare 5 vials with increasing concentrations of the solute in Methanol (e.g.,

0.2, 0.3, 0.4, 0.5, 0.6 g/mL).

Heating (Dissolution): Heat the mixtures at a rate of

until the solution becomes perfectly clear. Record this temperature as

(Saturation Temperature).

Cooling (Nucleation): Cool the clear solution at a rate of

.
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Observation: Record the temperature at which the first distinct turbidity or crystal appears.

Record this as

(Nucleation Temperature).

Analysis: Plot Concentration (

-axis) vs. Temperature (

-axis). The region between the

curve and

curve is the Metastable Zone.

Insight: To grow large, pure crystals, maintain the process temperature within this zone

after seeding.

Visualization of Solubility Trends
The following diagram maps the solubility logic based on solvent polarity and hydrogen

bonding capability.
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Figure 2: Solubility interaction map based on intermolecular forces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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